N-(6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: N-[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C25H22N2O4S/c1-13-7-9-16-20(11-13)32-24(21(16)23(29)26-2)27-22(28)18-12-17-15-6-4-3-5-14(15)8-10-19(17)31-25(18)30/h3-6,8,10,12-13H,7,9,11H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: JNMLPUJWQQRMLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O
• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a carboxamide, a tetrahydrobenzo[b]thiophene, and a benzo[f]chromene. These groups are common in many biologically active compounds and could suggest potential pharmaceutical or medicinal applications.

Molecular Structure Analysis

The molecule’s structure suggests it might have interesting chemical properties. The presence of multiple rings (including a thiophene and a chromene) could impact its reactivity and interactions with other molecules. The methyl and carbamoyl groups could also influence its physical and chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions at their functional groups. For example, the carbonyl group in the carboxamide could be involved in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors like its size, shape, functional groups, and overall polarity would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Fungicidal Activity

• Results : Compounds 4a and 4f exhibited excellent fungicidal activities against cucumber downy mildew (CDM) in greenhouse assays. .

Medicinal Chemistry

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Mechanism of Action

The mechanism of action would depend on the compound’s intended use. For example, if it’s a drug, it might interact with biological receptors or enzymes. The thiophene and chromene rings are common in many pharmaceuticals and could play a role in these interactions.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it. This includes using personal protective equipment and following safe laboratory practices.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its reactivity, and optimizing its synthesis.